Cas no 1339894-12-0 (N-{[2-(trifluoromethyl)phenyl]methyl}oxetan-3-amine)

• Product Name: N-{[2-(trifluoromethyl)phenyl]methyl}oxetan-3-amine
• CAS No: 1339894-12-0
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• CID: 4589561
• Update Time: 2025-10-31

N-{[2-(trifluoromethyl)phenyl]methyl}oxetan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-[2-(Trifluoromethyl)benzyl]oxetan-3-amine
• N-{[2-(trifluoromethyl)phenyl]methyl}oxetan-3-amine
• 3-Oxetanamine, N-[[2-(trifluoromethyl)phenyl]methyl]-

• Inchi： 1S/C11H12F3NO/c12-11(13,14)10-4-2-1-3-8(10)5-15-9-6-16-7-9/h1-4,9,15H,5-7H2
• InChI Key： DKWOYLYIZXJBEM-UHFFFAOYSA-N
• SMILES： O1CC(NCC2=CC=CC=C2C(F)(F)F)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

N-{[2-(trifluoromethyl)phenyl]methyl}oxetan-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：(BD590609)

Additional information on N-{[2-(trifluoromethyl)phenyl]methyl}oxetan-3-amine

Comprehensive Overview of N-{[2-(trifluoromethyl)phenyl]methyl}oxetan-3-amine (CAS No. 1339894-12-0)

N-{[2-(trifluoromethyl)phenyl]methyl}oxetan-3-amine (CAS No. 1339894-12-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of oxetane derivatives, which are increasingly recognized for their role in drug discovery and material science. Its molecular structure, characterized by a trifluoromethylphenyl group and an oxetane ring, offers distinct physicochemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and bioavailability. Researchers frequently search for terms like "oxetane amine applications" or "trifluoromethylphenyl derivatives in drug design", reflecting the growing interest in this niche. The compound’s CAS No. 1339894-12-0 is often referenced in patent literature and academic studies, particularly in the context of small-molecule therapeutics and catalysis.

One of the standout features of N-{[2-(trifluoromethyl)phenyl]methyl}oxetan-3-amine is its versatility. The oxetane ring, a four-membered heterocycle, is known to improve the solubility and pharmacokinetic profiles of drug candidates. This aligns with the industry’s focus on "improving drug-like properties" and "fragment-based drug discovery", both of which are trending topics in medicinal chemistry. Additionally, the trifluoromethyl group’s electron-withdrawing nature enhances the compound’s reactivity, making it a preferred choice for cross-coupling reactions and bioconjugation.

The synthesis of N-{[2-(trifluoromethyl)phenyl]methyl}oxetan-3-amine typically involves multi-step organic transformations, including reductive amination and ring-opening reactions. These methods are frequently discussed in forums and publications under keywords like "oxetane synthesis techniques" and "trifluoromethylphenyl building blocks". The compound’s stability under various conditions also makes it suitable for high-throughput screening and combinatorial chemistry, further expanding its utility in R&D.

From an industrial perspective, CAS No. 1339894-12-0 is often procured by laboratories engaged in custom synthesis and contract research. Its applications extend beyond pharmaceuticals to include agrochemicals and functional materials, where its structural motifs contribute to enhanced performance. Searches for "oxetane-based pesticides" or "fluorinated materials in electronics" highlight its cross-disciplinary relevance.

In conclusion, N-{[2-(trifluoromethyl)phenyl]methyl}oxetan-3-amine represents a compelling case study in modern chemical innovation. Its combination of a trifluoromethylphenyl moiety and an oxetane amine scaffold addresses critical challenges in molecular design, resonating with current trends like "privileged structures in medicinal chemistry" and "sustainable fluorination methods". As research progresses, this compound is poised to play a pivotal role in advancing next-generation therapeutics and smart materials.